Cas no 729582-16-5 (6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid)

• Product Name: 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid
• CAS No: 729582-16-5
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 3105728
• PubChem ID: 135495247
• Update Time: 2025-06-14

6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)hexanoic acid
• Z55184011
• G20034
• 6-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]hexanoic acid
• SR-01000040752
• 6-[(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino]hexanoic acid
• 6-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]hexanoic acid
• AKOS008961516
• 6-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)hexanoicacid
• 6-(1,1-Dioxo-1H-benzo[d]isothiazol-3-ylamino)-hexanoic acid
• MFCD03970722
• 6-[(1,1-dioxo-1$l^{6},2-benzothiazol-3-yl)amino]hexanoic acid
• SR-01000040752-1
• EN300-05240
• 6-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]hexanoic acid
• 729582-16-5
• 6-(1,1-Dioxo-1h-1lambda6-benzo[d]isothiazol-3-ylamino)-hexanoic acid
• 6-(1,1-Dioxo-1H-1lambda*6*-benzo[d]isothiazol-3-ylamino)-hexanoic acid
• CS-0219894
• 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid

• Inchi： 1S/C13H16N2O4S/c16-12(17)8-2-1-5-9-14-13-10-6-3-4-7-11(10)20(18,19)15-13/h3-4,6-7H,1-2,5,8-9H2,(H,14,15)(H,16,17)
• InChI Key： XWBKSQVGTWLUPB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(=N/CCCCCC(=O)O)/N1)(=O)=O

Computed Properties

• Exact Mass: 296.08307817Da
• Monoisotopic Mass: 296.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid

Comprehensive Overview of 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid (CAS No. 729582-16-5)

6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid (CAS No. 729582-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole core and hexanoic acid side chain, exhibits promising properties for applications in drug development and molecular biology. Its structural features make it a valuable intermediate for synthesizing more complex molecules, particularly those targeting enzyme inhibition and signal transduction pathways.

The growing interest in 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid is partly due to its potential role in addressing modern health challenges, such as inflammation and metabolic disorders. Researchers are actively exploring its interactions with biological systems, leveraging its sulfonamide moiety for enhanced binding affinity. This aligns with current trends in precision medicine, where compounds like this are optimized for targeted therapies with minimal side effects.

From a synthetic chemistry perspective, the compound's CAS No. 729582-16-5 serves as a critical identifier for regulatory and commercial purposes. Its aminohexanoic acid segment provides versatility in derivatization, enabling the creation of analogs with tailored pharmacokinetic profiles. This adaptability is particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in drug discovery circles.

In addition to its pharmaceutical potential, 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid has applications in material science. Its benzothiazole ring system contributes to UV stability and electron transport properties, making it a candidate for organic electronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader societal concerns about sustainable chemistry. Its biodegradability and eco-friendly synthesis routes are frequently discussed in green chemistry forums, addressing the demand for safer alternatives in industrial processes.

For researchers sourcing this material, understanding its spectroscopic fingerprints (NMR, IR, MS) is essential for quality control. The compound's chromatographic behavior in HPLC and its solubility parameters are frequently searched topics in analytical chemistry databases, highlighting practical considerations for laboratory use.

The commercial availability of CAS No. 729582-16-5 through specialty chemical suppliers has expanded in recent years, driven by its rising demand in academic and industrial R&D. Procurement specialists often search for bulk synthesis protocols and storage stability data, indicating the compound's transition from experimental curiosity to practical utility.

Patent landscapes reveal increasing intellectual property activity around derivatives of 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid, particularly in therapeutic areas like kinase modulation and protein-protein interaction inhibition. This legal dimension adds another layer of complexity for organizations working with this chemical entity.

Emerging computational chemistry approaches, including molecular docking and QSAR modeling, are being applied to predict the behavior of this compound in biological systems. These in silico methods complement traditional experimental techniques, accelerating the research cycle for 729582-16-5 related projects.

As regulatory frameworks evolve globally, the classification and handling guidelines for 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid continue to be updated. Staying informed about GHS labeling requirements and transport regulations remains crucial for compliance in international collaborations.

The compound's role in prodrug design strategies represents another active research frontier. Its carboxylic acid functionality allows for esterification or amidation, creating derivatives with improved bioavailability – a key consideration in modern formulation science.

Academic curricula increasingly include case studies on benzothiazole derivatives like 729582-16-5, reflecting their pedagogical value in demonstrating medicinal chemistry principles. This educational dimension ensures a pipeline of trained researchers familiar with this compound class.

Technological advancements in high-throughput screening have enabled more efficient evaluation of this compound's biological activities. The resulting data explosion has created demand for better cheminformatics tools to manage and interpret structure-property relationships.

Looking ahead, the trajectory for 6-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminohexanoic Acid research appears robust, with anticipated growth in personalized medicine applications and multi-target drug design paradigms. Its unique structural features position it well to address complex disease mechanisms that require polypharmacological approaches.